Cas no 160115-08-2 (2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methyl-,inner salt, [6R-[3(E),6a,7b]]- (9CI))
160115-08-2 structure
Product Name:2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methyl-,inner salt, [6R-[3(E),6a,7b]]- (9CI)
CAS No:160115-08-2
MF:C15H22N4O4S
MW:354.424582004547
CID:109419
PubChem ID:57370278
Update Time:2025-04-18
2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methyl-,inner salt, [6R-[3(E),6a,7b]]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methyl-,inner salt, [6R-[3(E),6a,7b]]- (9CI)
- 2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-am...
- 2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methy
- {(E)-3-[(6R,7R)-7-AMINO-2-CARBOXYLATO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-EN-3-
- 7-Amino-3-{3-[ethyl(2-hydroxy-2-iminoethyl)methylazaniumyl]prop-1-en-1-yl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- 160115-08-2
- DTXSID70936226
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- Inchi: 1S/C15H22N4O4S/c1-3-19(2,7-10(16)20)6-4-5-9-8-24-14-11(17)13(21)18(14)12(9)15(22)23/h4-5,11,14H,3,6-8,17H2,1-2H3,(H2-,16,20,22,23)/t11-,14-,19?/m1/s1
- InChI Key: GPFRQDRFPDPNPC-MLLVZBGDSA-N
- SMILES: S1CC(C=CC[N+](C)(CC(N)=O)CC)=C(C(=O)[O-])N2C([C@H]([C@@H]12)N)=O
Computed Properties
- Exact Mass: 354.13617637g/mol
- Monoisotopic Mass: 354.13617637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -3.1
- Topological Polar Surface Area: 155Ų
2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methyl-,inner salt, [6R-[3(E),6a,7b]]- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
160115-08-2 (2-Propen-1-aminium,3-(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)-N-(2-amino-2-oxoethyl)-N-ethyl-N-methyl-,inner salt, [6R-[3(E),6a,7b]]- (9CI)) Related Products
- 106447-44-3((6R,7R)-7-Amino-8-oxo-3-(1Z)-1-propen-1-yl-5--thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid (>90%))
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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